DOTA-PEG4-alkyne

• Molecular Formula: C27H47N5O11
• Molecular Weight: 617.7 g/mol
• InChI: InChI=1S/C27H47N5O11/c1-2-12-40-14-16-42-18-19-43-17-15-41-13-3-28-24(33)20-29-4-6-30(21-25(34)35)8-10-32(23-27(38)39)11-9-31(7-5-29)22-26(36)37/h1H,3-23H2,(H,28,33)(H,34,35)(H,36,37)(H,38,39)
• InChIKey: SQODNIWJWRUNEI-UHFFFAOYSA-N

DOTA-PEG4-alkyne: Bifunctional Chelator-Linker Overview

DOTA-PEG4-alkyne is a bifunctional chelator-linker combining the 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA) macrocycle, a tetraethylene glycol (PEG4) spacer, and a terminal alkyne moiety for copper-catalyzed azide-alkyne cycloaddition (CuAAC) . With molecular formula C₂₇H₄₇N₅O₁₁ and molecular weight 617.7 g/mol, the compound enables stable radiometal complexation (e.g., ⁶⁸Ga, ¹⁷⁷Lu, ⁶⁴Cu) for positron emission tomography (PET) imaging and targeted radionuclide therapy applications . The alkyne group facilitates covalent attachment to azide-functionalized targeting vectors (peptides, antibodies, small molecules), while the PEG4 spacer provides aqueous solubility enhancement and reduced steric hindrance compared to direct DOTA-alkyne conjugation without a spacer .

Chelation Scope Theranostic ⁶⁸Ga/¹⁷⁷Lu dual-isotope compatibility within a single bifunctional scaffold

Bioconjugation CuAAC via terminal alkyne for covalent attachment to azide-functionalized targeting vectors

Design Feature PEG4 spacer for aqueous solubility enhancement and reduced steric hindrance

Why DOTA-PEG4-alkyne Cannot Be Simply Replaced

DOTA-PEG4-alkyne occupies a specific design space that simple analog substitution disrupts. Replacing the terminal alkyne with a DBCO group eliminates the requirement for copper catalysis but introduces DBCO′s hydrophobicity, which can reduce aqueous solubility and alter biodistribution profiles [1]. Substituting the DOTA chelator with NOTA or NODAGA changes radiolabeling kinetics: NOTA/NODAGA enable room-temperature ⁶⁸Ga labeling with potentially higher yields under mild conditions, but DOTA remains the only chelator in this class capable of stably complexing both diagnostic (⁶⁸Ga, ⁶⁴Cu) and therapeutic (¹⁷⁷Lu, ⁹⁰Y) radiometals within a single molecular scaffold [2]. Altering the PEG spacer length from PEG4 to PEG2 or PEG12 measurably changes serum stability half-life and tumor-to-kidney ratios—parameters that directly affect in vivo imaging contrast and therapeutic index [3]. These differences are quantifiable and preclude direct substitution without experimental re-optimization.

Risk Dimension

DOTA-PEG4-alkyne

Potential Substitute

Click Chemistry Mechanism

CuAAC, requires Cu(I) catalyst

DBCO: SPAAC, no Cu but hydrophobic moiety may alter aqueous solubility and biodistribution

Radiometal Scope

⁶⁸Ga, ⁶⁴Cu, ¹⁷⁷Lu, ⁹⁰Y compatible

NOTA/NODAGA: optimized for ⁶⁸Ga/⁶⁴Cu PET; limited therapeutic isotope complexation may shift theranostic workflow

PEG Spacer Length

PEG4: intermediate serum stability and tumor-to-kidney profile

PEG2 or PEG12: altered serum stability half-life and biodistribution ratios may require re-optimization

• [1] Lianglin Research Platform. (2025). Advantages and Limitations of DOTA-DBCO. View Source
• [2] Capponi, P. C., et al. (2014). Influence of different chelators on the radiochemical properties of a ⁶⁸Gallium labelled bombesin analogue. Nuclear Medicine and Biology, 41(6), 464-470. View Source
• [3] Rottenburger, C., et al. (2014). PEG spacers of different length influence the biological profile of bombesin-based radiolabeled antagonists. Nuclear Medicine and Biology, 41(6), 464-470. View Source

Evidence-Based Differentiation for Procurement

Chelator Comparison: DOTA vs. NODAGA for ⁶⁴Cu Labeling

In a direct head-to-head comparison of DOTA-derived versus NODAGA-derived bifunctional chelators conjugated to trastuzumab via SPAAC, the NODAGA-mAb conjugate achieved excellent radiochemical yields with ⁶⁴Cu under mild conditions, whereas the DOTA derivative could not be radiolabeled with ⁶⁴Cu under identical mild conditions [1]. This indicates that while DOTA-PEG4-alkyne offers broader radiometal compatibility (including therapeutic isotopes), NODAGA-based analogs provide superior labeling efficiency for ⁶⁴Cu when mild reaction conditions are required.

DOTA vs NODAGA for ⁶⁴Cu

Head-to-head

DOTA derivative: no ⁶⁴Cu labeling under mild conditions; NODAGA derivative: excellent radiochemical yields under identical conditions

Supports chelator selection workflow based on intended radiometal and reaction condition constraints

SPAAC conjugation to trastuzumab; mild radiolabeling conditions

Evidence Dimension	⁶⁴Cu radiolabeling feasibility under mild conditions
Target Compound Data	No successful ⁶⁴Cu labeling under mild conditions
Comparator Or Baseline	NODAGA-trastuzumab: excellent radiochemical yields under mild conditions
Quantified Difference	Qualitative difference: DOTA derivative not radiolabeled vs. NODAGA derivative successfully labeled
Conditions	Strain-promoted azide-alkyne cycloaddition (SPAAC) conjugation to trastuzumab; mild radiolabeling conditions

Why This Matters

This directly informs chelator selection based on intended radiometal: users prioritizing ⁶⁴Cu labeling under mild conditions should select NODAGA-alkyne analogs, while those requiring therapeutic isotope compatibility (¹⁷⁷Lu, ⁹⁰Y) or multi-isotope flexibility must retain DOTA-PEG4-alkyne.

• [1] Le Saux, L., et al. (2022). Synthesis and In Vitro Comparison of DOTA, NODAGA and 15-5 Macrocycles as Chelators for the ⁶⁴Cu-Labelling of Immunoconjugates. Molecules, 27(24), 8932. View Source

Click Chemistry: Alkyne (CuAAC) vs. DBCO (SPAAC)

DOTA-PEG4-alkyne utilizes copper-catalyzed azide-alkyne cycloaddition (CuAAC), requiring Cu(I) catalyst for efficient conjugation to azide-bearing targeting vectors . In contrast, DOTA-DBCO enables strain-promoted azide-alkyne cycloaddition (SPAAC) without copper catalyst, eliminating copper-related cytotoxicity concerns but introducing the hydrophobic dibenzocyclooctyne moiety that reduces aqueous solubility and may require additional PEG modifications for acceptable in vivo behavior [1]. The choice between alkyne and DBCO represents a deliberate trade-off: catalyst-free reactivity versus copper requirement with potentially cleaner pharmacokinetics.

CuAAC vs SPAAC Chemistry

Class-level

CuAAC requires Cu(I) catalyst; SPAAC eliminates copper but introduces hydrophobic DBCO moiety

Supports click chemistry mechanism selection review for copper-sensitive biomolecule workflows

Class-level trade-off: catalyst-free reactivity vs aqueous solubility profile

Evidence Dimension	Click chemistry mechanism and catalyst requirement
Target Compound Data	CuAAC: requires Cu(I) catalyst
Comparator Or Baseline	DOTA-DBCO: SPAAC, no copper catalyst required
Quantified Difference	Not applicable—qualitative mechanistic difference
Conditions	Aqueous buffer for bioconjugation reactions

Why This Matters

Users working with copper-sensitive biomolecules or requiring in vivo pretargeting applications may prefer DBCO analogs despite solubility penalties; those prioritizing optimal aqueous solubility and biodistribution in conventional radiopharmaceutical workflows should select DOTA-PEG4-alkyne.

• [1] Lianglin Research Platform. (2025). Advantages and Limitations of DOTA-DBCO. View Source

PEG Spacer Length and Serum Stability

In a cross-study analysis of ¹⁷⁷Lu-labeled bombesin antagonists with DOTA conjugated via oligoethyleneglycol spacers of varying lengths, serum stability half-life increased substantially with spacer elongation: T₁/₂ = 246 ± 4 min for PEG2 analogs versus T₁/₂ = 584 ± 20 min for PEG6 analogs, representing a 2.4-fold improvement in stability [1]. The PEG4 analog, while not explicitly reported for serum stability in this dataset, is structurally positioned between PEG2 and PEG6 and demonstrated favorable pharmacokinetic performance with tumor-to-kidney ratio of 7.8 at 4 h post-injection [2].

PEG Spacer Serum Stability

Cross-study

PEG2 T₁/₂: 246 ± 4 min; PEG6 T₁/₂: 584 ± 20 min (2.4× increase)

Supports PEG4 intermediate stability and tumor-to-kidney ratio selection for PK study design

PEG4 tumor-to-kidney ratio: 7.8 at 4 h post-injection in PC-3 xenograft model

Evidence Dimension	Serum stability half-life (T₁/₂)
Target Compound Data	PEG4 analog: intermediate between PEG2 and PEG6 values; tumor-to-kidney ratio = 7.8 at 4 h
Comparator Or Baseline	PEG2 analog: T₁/₂ = 246 ± 4 min; PEG6 analog: T₁/₂ = 584 ± 20 min
Quantified Difference	2.4-fold increase from PEG2 to PEG6; PEG4 positioned as intermediate
Conditions	¹⁷⁷Lu-labeled bombesin antagonists in PC-3 tumor-bearing nude mice

Why This Matters

The PEG4 spacer length represents an empirically validated balance between serum stability and pharmacokinetic clearance, with the PEG4 conjugate demonstrating high tumor uptake and excellent tumor-to-kidney ratio (7.8) that is comparable to PEG6 (9.7) while avoiding the reduced stability observed with PEG12 analogs [3].

• [1] Rottenburger, C., et al. (2014). PEG spacers of different length influence the biological profile of bombesin-based radiolabeled antagonists. Nuclear Medicine and Biology, 41(6), 464-470. View Source
• [2] Rottenburger, C., et al. (2014). PEG spacers of different length influence the biological profile of bombesin-based radiolabeled antagonists. Nuclear Medicine and Biology, 41(6), 464-470. Tumor-to-kidney ratio data. View Source
• [3] Rottenburger, C., et al. (2014). PEG spacers of different length influence the biological profile of bombesin-based radiolabeled antagonists. Nuclear Medicine and Biology, 41(6), 464-470. PEG12 analog showed reduced stability. View Source

Multi-Isotope Radiolabeling Compatibility: ⁶⁸Ga and ¹⁷⁷Lu Dual-Use Validation

DOTA-PEG4-alkyne, when conjugated to LLP2A targeting peptide, demonstrated robust radiolabeling with both diagnostic (⁶⁸Ga) and therapeutic (¹⁷⁷Lu) radiometals in a validated protocol: ⁶⁸Ga labeling at pH 4 (0.5 M ammonium acetate, 70°C, 30 min) and ¹⁷⁷Lu labeling at pH 5 (0.1 M ammonium acetate, 70°C, 30 min), with radiochemical purity exceeding 98% for both conjugates . This theranostic pair compatibility is a documented strength of the DOTA chelator that is not uniformly shared by NOTA or NODAGA chelators, which are optimized primarily for ⁶⁸Ga/⁶⁴Cu PET applications rather than therapeutic ¹⁷⁷Lu/⁹⁰Y complexation [1].

Dual-Isotope Radiolabeling

Class-level

⁶⁸Ga and ¹⁷⁷Lu both >98% radiochemical purity under optimized labeling protocols

Supports theranostic dual-isotope protocol development with a single molecular scaffold

⁶⁸Ga: pH 4, 0.5 M ammonium acetate, 70°C, 30 min; ¹⁷⁷Lu: pH 5, 0.1 M ammonium acetate, 70°C, 30 min

Evidence Dimension	Radiochemical purity after optimized labeling
Target Compound Data	>98% for both ⁶⁸Ga-DOTA-PEG4-LLP2A and ¹⁷⁷Lu-DOTA-PEG4-LLP2A
Comparator Or Baseline	NOTA/NODAGA: optimized for ⁶⁸Ga/⁶⁴Cu PET, limited therapeutic isotope compatibility
Quantified Difference	Target compound achieves >98% purity for both isotopes; NOTA/NODAGA not validated for therapeutic isotopes
Conditions	68Ga: pH 4, 0.5 M ammonium acetate, 70°C, 30 min; 177Lu: pH 5, 0.1 M ammonium acetate, 70°C, 30 min

Why This Matters

For theranostic applications requiring matched diagnostic/therapeutic isotope pairs from a single molecular scaffold, DOTA-PEG4-alkyne provides a validated platform with demonstrated >98% radiochemical purity for both ⁶⁸Ga (PET imaging) and ¹⁷⁷Lu (targeted radiotherapy), reducing the need for separate chelator optimization workflows.

• [1] Capponi, P. C., et al. (2014). Influence of different chelators on the radiochemical properties of a ⁶⁸Gallium labelled bombesin analogue. Nuclear Medicine and Biology, 41(6), 464-470. View Source

Recommended Procurement Scenarios

Theranostic ⁶⁸Ga/¹⁷⁷Lu Dual-Isotope Conjugate

DOTA-PEG4-alkyne is the appropriate procurement choice when theranostic applications demand a single molecular scaffold capable of chelating both diagnostic (⁶⁸Ga) and therapeutic (¹⁷⁷Lu) radiometals. The compound achieves >98% radiochemical purity for both ⁶⁸Ga-DOTA-PEG4-LLP2A and ¹⁷⁷Lu-DOTA-PEG4-LLP2A under optimized labeling conditions . This dual-isotope compatibility is not available with NOTA- or NODAGA-based alkynes, which are optimized for ⁶⁸Ga/⁶⁴Cu PET applications but lack robust therapeutic isotope binding capacity [1].

PEG4-Optimized Pharmacokinetics for Targeting Vectors

For targeted radiopharmaceuticals requiring a balance between serum stability and favorable tumor-to-background ratios, DOTA-PEG4-alkyne offers the empirically validated PEG4 spacer length. Studies of ¹⁷⁷Lu-labeled bombesin antagonists demonstrate that PEG4 conjugates achieve a tumor-to-kidney ratio of 7.8 at 4 h post-injection, representing an optimal middle ground between PEG2 (lower stability, T₁/₂ = 246 ± 4 min) and PEG12 (reduced stability compared to PEG6, T₁/₂ = 584 ± 20 min for PEG6) [2]. This spacer length minimizes non-specific renal retention while maintaining sufficient circulation time for tumor accumulation.

CuAAC Bioconjugation with Enhanced Aqueous Solubility

DOTA-PEG4-alkyne is designed specifically for copper-catalyzed azide-alkyne cycloaddition (CuAAC) rather than strain-promoted (SPAAC) chemistry . This compound should be procured when the experimental workflow tolerates copper catalyst addition and prioritizes aqueous solubility and favorable in vivo behavior over catalyst-free conjugation. Unlike DOTA-DBCO, which eliminates copper but introduces hydrophobic DBCO moieties that can compromise solubility and biodistribution, DOTA-PEG4-alkyne maintains the hydrophilic PEG4 spacer for enhanced aqueous compatibility [3].

Validated Protocols for Reproducible Radiolabeling

For laboratories seeking a radiopharmaceutical precursor with published, reproducible radiolabeling conditions, DOTA-PEG4-alkyne offers protocol-level validation. Established methods specify ⁶⁸Ga labeling at pH 4 in 0.5 M ammonium acetate (70°C, 30 min) and ¹⁷⁷Lu labeling at pH 5 in 0.1 M ammonium acetate (70°C, 30 min), with radio-HPLC purity monitoring using standardized gradient conditions . This level of procedural detail reduces method development time and supports batch-to-batch consistency in both research and GMP-adjacent production environments.

Application

Selection Property

Validation Focus

Theranostic PET/radiotherapy conjugate research

Multi-isotope chelation compatibility

Dual-isotope radiochemical purity review

PEG4-optimized targeting vector studies

PEG4 spacer pharmacokinetic profile

Tumor-to-background ratio and serum stability review

CuAAC bioconjugation with aqueous solubility context

Alkyne-mediated CuAAC reactivity

Aqueous solubility and conjugation efficiency review

Reproducible radiolabeling protocol research

Published protocol context

Protocol reproducibility and purity monitoring review

• [1] Capponi, P. C., et al. (2014). Influence of different chelators on the radiochemical properties of a ⁶⁸Gallium labelled bombesin analogue. Nuclear Medicine and Biology, 41(6), 464-470. View Source
• [2] Rottenburger, C., et al. (2014). PEG spacers of different length influence the biological profile of bombesin-based radiolabeled antagonists. Nuclear Medicine and Biology, 41(6), 464-470. View Source
• [3] Lianglin Research Platform. (2025). Advantages and Limitations of DOTA-DBCO. View Source